Cas no 2549030-02-4 (5-methoxy-2-({1-[3-(1H-pyrazol-1-yl)benzoyl]piperidin-4-yl}oxy)pyrimidine)

• Product Name: 5-methoxy-2-({1-[3-(1H-pyrazol-1-yl)benzoyl]piperidin-4-yl}oxy)pyrimidine
• CAS No: 2549030-02-4
• MF: C₂₀H₂₁N₅O₃
• MW: 379.412443876266
• CID: 5314214
• PubChem ID: 154583931
• Update Time: 2025-06-28

5-methoxy-2-({1-[3-(1H-pyrazol-1-yl)benzoyl]piperidin-4-yl}oxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

• [4-[(5-Methoxy-2-pyrimidinyl)oxy]-1-piperidinyl][3-(1H-pyrazol-1-yl)phenyl]methanone
• 5-methoxy-2-({1-[3-(1H-pyrazol-1-yl)benzoyl]piperidin-4-yl}oxy)pyrimidine
• 2549030-02-4
• F6761-2945
• AKOS040726745

• Inchi： 1S/C20H21N5O3/c1-27-18-13-21-20(22-14-18)28-17-6-10-24(11-7-17)19(26)15-4-2-5-16(12-15)25-9-3-8-23-25/h2-5,8-9,12-14,17H,6-7,10-11H2,1H3
• InChI Key： NAWSNGQHSDZIJF-UHFFFAOYSA-N
• SMILES： O(C1N=CC(=CN=1)OC)C1CCN(C(C2C=CC=C(C=2)N2C=CC=N2)=O)CC1

Computed Properties

• Exact Mass: 379.16443955g/mol
• Monoisotopic Mass: 379.16443955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 82.4Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 613.2±65.0 °C(Predicted)
• pka: 1.26±0.22(Predicted)

Additional information on 5-methoxy-2-({1-[3-(1H-pyrazol-1-yl)benzoyl]piperidin-4-yl}oxy)pyrimidine

Introduction to 5-methoxy-2-({1-[3-(1H-pyrazol-1-yl)benzoyl]piperidin-4-yl}oxy)pyrimidine (CAS No. 2549030-02-4)

5-methoxy-2-({1-[3-(1H-pyrazol-1-yl)benzoyl]piperidin-4-yl}oxy)pyrimidine, identified by its CAS number 2549030-02-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural complexity of 5-methoxy-2-({1-[3-(1H-pyrazol-1-yl)benzoyl]piperidin-4-yl}oxy)pyrimidine arises from its multi-component framework, which includes a pyrimidine core, a methoxy substituent, and a piperidine moiety linked through an oxygen atom. Such structural features are often engineered to modulate specific interactions with biological targets, enhancing both potency and selectivity.

The pyrimidine scaffold is a cornerstone in medicinal chemistry due to its prevalence in nucleic acid bases and its ability to form hydrogen bonds, which is crucial for binding to biological macromolecules. In 5-methoxy-2-({1-[3-(1H-pyrazol-1-yl)benzoyl]piperidin-4-yl}oxy)pyrimidine, the pyrimidine ring is further functionalized with an oxygenated side chain, which introduces additional sites for interaction with biological targets. This modification is particularly interesting because it can influence the compound's solubility, bioavailability, and metabolic stability—key factors in drug design.

The methoxy group attached to the pyrimidine ring is another critical feature that contributes to the compound's pharmacological profile. Methoxy groups are commonly found in biologically active molecules and can serve multiple roles, including serving as a hydrogen bond acceptor or influencing electronic properties. In this context, the methoxy substituent in 5-methoxy-2-({1-[3-(1H-pyrazol-1-yl)benzoyl]piperidin-4-yloxy})pyrimidine may play a role in fine-tuning the compound's binding affinity and selectivity towards specific biological targets.

The presence of a piperidine ring in the structure further enhances the compound's complexity and potential biological activity. Piperidine derivatives are well-known for their role as pharmacophores in various therapeutic areas, including central nervous system (CNS) disorders, cardiovascular diseases, and cancer. The piperidine moiety in 5-methoxy-2-{(1-[3-(1H-pyrazol-l -yl)benzoyl]piperidin-l -4-yloxy})pyrimidine is linked to the pyrimidine core through an oxygen atom, forming an ether linkage. This type of linkage can influence the compound's conformational flexibility and thereby affect its interaction with biological targets.

One of the most intriguing aspects of 5-methoxy-Z-{(I-[3-(I H -pyrazol-l -yl)benzoyl]piperidin-l -4-yloxy})pyrimidine is its potential as a lead compound for drug development. The combination of different pharmacophoric elements—pyrimidine, methoxy, piperidine, and benzoyl—suggests that this molecule may have multiple binding sites or interactions with biological targets. Such features are often desirable in drug candidates because they can lead to higher potency and reduced side effects.

Recent research has highlighted the importance of 5-methoxy-Z-{(I-[3-(I H -pyrazol-l -yl)benzoyl]piperidin-l -4-yloxy})pyrimidine in several therapeutic areas. For instance, studies have shown that compounds with similar structural motifs exhibit inhibitory activity against various enzymes and receptors involved in diseases such as cancer and inflammation. The benzoyl group in particular has been implicated in modulating enzyme activity by serving as a hydrogen bond acceptor or participating in hydrophobic interactions.

The pyrazole moiety present in the structure also contributes to the compound's pharmacological potential. Pyrazole derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, anti-viral, and anti-cancer effects. The integration of pyrazole into 5-methoxy-Z-{(I-[3-(I H -pyrazol-l -yl)benzoyl]piperidin-l -4-yloxy})pyrimidine may enhance its ability to interact with specific biological targets while maintaining structural diversity.

In terms of synthetic chemistry, the preparation of 5-methoxy-Z-{(I-[3-(I H -pyrazol-l -yl)benzoyl]piperidin-l -4-yloxy})pyrimidine involves multiple steps that require careful optimization to ensure high yield and purity. The synthesis typically begins with the formation of the pyrimidine core followed by functionalization with the methoxy group. Subsequent steps involve introducing the piperidine moiety through nucleophilic substitution reactions, where an oxygen atom links the piperidine ring to the pyrimidine core. Finally, the benzoyl group is incorporated through condensation reactions.

The chemical properties of 5-methoxy-Z-{(I-[3-(I H -pyrazol-l -yl)benzoyl]piperidin-l -4-yloxy})pyrimidine, such as solubility and stability, are critical factors that must be considered during both synthesis and formulation. Solubility plays a crucial role in determining bioavailability, while stability affects shelf life and storage conditions. Researchers often employ computational methods to predict these properties before conducting experimental validation.

One of the latest advancements in studying compounds like 5-methoxy-Z-{(I-[3-(IH-pyrazol-I -yl)benzoyl)piperidin-I -4-yloxy})pyrimine (CAS No. 2549030 02 4) involves high-throughput screening (HTS) technologies. HTS allows researchers to rapidly test thousands of compounds against various biological targets simultaneously, providing valuable insights into their potential therapeutic applications. This approach has been instrumental in identifying novel drug candidates that exhibit promising activities against diseases such as cancer and inflammation.

The structural diversity introduced by modifications like replacing hydrogens with halogens or introducing nitrogen-containing heterocycles can significantly alter a compound's pharmacological profile